Cas no 1021255-22-0 (2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide)
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio}-N-(4-methylphenyl)acetamide
- 2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide
-
- Inchi: 1S/C22H20N4O2S/c1-15-3-7-17(8-4-15)24-21(27)14-29-22-20-13-19(25-26(20)12-11-23-22)16-5-9-18(28-2)10-6-16/h3-13H,14H2,1-2H3,(H,24,27)
- InChI Key: HFLCHBWNNIOBQJ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(OC)C=C3)C=C12
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 13.09±0.70(Predicted)
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-1618-2μmol |
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1021255-22-0 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-1618-5μmol |
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1021255-22-0 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-1618-10μmol |
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1021255-22-0 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-1618-20μmol |
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1021255-22-0 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-1618-1mg |
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1021255-22-0 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-1618-2mg |
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1021255-22-0 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-1618-3mg |
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1021255-22-0 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-1618-4mg |
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1021255-22-0 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-1618-5mg |
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1021255-22-0 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-1618-10mg |
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide |
1021255-22-0 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide
Introduction to Compound CAS No. 1021255-22-0: 2-{[2-(4-Methoxyphenyl)Pyrazolo[1,5-a]Pyrazin-4-yl]Sulfanyl}-N-(4-Methylphenyl)Acetamide
The compound with CAS No. 1021255-22-0, named 2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a pyrazolo[1,5-a]pyrazine ring system, a methoxyphenyl group, and an acetamide moiety. The integration of these structural elements contributes to its unique chemical properties and potential biological activities.
Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrazine derivatives in drug discovery. These heterocyclic compounds are known for their ability to modulate various cellular pathways, making them promising candidates for the development of novel therapeutic agents. The 4-methoxyphenyl substituent in this compound adds electron-donating properties, which can enhance its interaction with biological targets. Additionally, the sulfanyl group introduces sulfur-based interactions, further diversifying its chemical reactivity and pharmacokinetic profile.
The N-(4-methylphenyl)acetamide moiety plays a crucial role in stabilizing the molecule's conformation and improving its solubility. This feature is particularly advantageous in drug design, as it facilitates better absorption and distribution within the body. Recent research has also explored the potential of this compound as a kinase inhibitor, with promising results in preclinical models.
In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce production time. This approach aligns with current trends in green chemistry, emphasizing efficiency and sustainability in chemical manufacturing.
The biological evaluation of CAS No. 1021255-22-0 has revealed its potential as an anti-inflammatory agent. Studies conducted on cellular models have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, preliminary toxicity studies indicate that the compound exhibits a favorable safety profile, with minimal adverse effects at therapeutic concentrations.
The application of computational chemistry tools has provided deeper insights into the molecular mechanisms underlying its biological activity.Docking studies have identified key residues within target proteins that are critical for binding affinity. These findings are invaluable for guiding further optimization efforts aimed at enhancing potency and selectivity.
In conclusion, CAS No. 1021255-22-0 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with emerging research findings, positions it as a compelling candidate for future drug development initiatives.
1021255-22-0 (2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)